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Introduction

Mitochondria are central to cellular calcium (Ca?*) signaling, influencing processes from ATP
production to apoptosis. Measuring mitochondrial Ca2* concentration ([Ca?*]m) is crucial for
understanding these roles. Due to the high [Ca2*] within the mitochondrial matrix, which can
reach hundreds of micromolar to even millimolar levels, standard high-affinity Ca2* indicators
like Fura-2 (Kd = 145 nM) are often saturated and thus unsuitable for quantitative
measurements.[1] Low-affinity fluorescent dyes, particularly ratiometric indicators like Fura-2FF,
Mag-Fura-2, and Fura-5N, are essential tools for accurately quantifying these high
mitochondrial calcium levels.[2][3]

These application notes provide a comprehensive guide to using low-affinity Fura dyes for
measuring mitochondrial calcium, including detailed protocols, data presentation, and visual
representations of key pathways and workflows.

Data Presentation: Properties of Low-Affinity Fura
Dyes

The selection of an appropriate low-affinity Ca2* indicator is critical and depends on the specific
experimental conditions. The table below summarizes the key quantitative properties of
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commonly used low-affinity Fura dyes.

Dissociation

Excitation

Indicator Constant (Kd) (Ca**-free | Emission Key Features
for Ca?* Ca?*-bound)
Ratiometric, low
~365 nm /~339 ~514 nm / ~507 Mg?* sensitivity,
Fura-2FF ~6-10 puM[4][5][6] ,
nm[5] nm[5] good dynamic
range.[2][4]
Ratiometric, also
~369 nm / ~329 ~511 nm / ~508 N
Mag-Fura-2 ~20 uM[4] sensitive to Mg2+*
nm nm
(Kd = 2 mM).[4]
Not commercially o
) Low-affinity
available, low o o
Fura-5N Similar to Fura-2  Similar to Fura-2  analog of Fura-2.

fluorescence

intensity.[3]

[3]

Signaling Pathways
Mitochondrial Calcium Transport

Mitochondrial calcium homeostasis is maintained by a balance between uptake and efflux

pathways. Calcium ions first cross the outer mitochondrial membrane (OMM) through Voltage-

Dependent Anion Channels (VDACSs) and are then transported across the inner mitochondrial

membrane (IMM) into the matrix.

 Influx: The primary mechanism for Ca?* uptake into the mitochondrial matrix is the

Mitochondrial Calcium Uniporter (MCU), a highly selective channel driven by the large

negative mitochondrial membrane potential.[7][8][9]

o Efflux: Ca2* is extruded from the matrix primarily by the mitochondrial Na+/Ca2* exchanger
(NCLX) and a putative H*/Ca2* exchanger.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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